tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate (TBPPC) is a synthetic compound that has a wide range of applications in scientific research. It is a derivative of the piperazine family, and has been studied for its potential to be used in a variety of applications.
Scientific Research Applications
Tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate has been studied for its potential to be used in a variety of scientific research applications. It has been used as a substrate for the detection of enzymes, such as lipases, esterases, and phosphatases. It has also been studied for its potential to be used as a ligand for the detection of metal ions and for its potential to be used as a catalyst for organic reactions.
Mechanism of Action
The mechanism of action of tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate is not well understood, but it is believed to be related to its ability to bind to certain enzymes and metal ions. It is thought that tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate binds to these molecules, which then triggers a reaction that leads to the formation of a product.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate are not well understood. However, it has been studied for its potential to be used as a ligand for the detection of metal ions, and it has been shown to have an inhibitory effect on certain enzymes. It has also been studied for its potential to be used as a catalyst for organic reactions, and it has been shown to have an inhibitory effect on certain enzymes.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate has several advantages for use in lab experiments. It is a relatively stable compound, and it is not easily degraded by light or heat. It is also relatively inexpensive to synthesize, and it is easy to store and transport. However, there are some limitations to its use. It is not very soluble in water, and it can be toxic if ingested.
Future Directions
Tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate has potential for use in a variety of scientific research applications, and there are several potential future directions for its use. It could potentially be used as a substrate for the detection of metal ions, as a ligand for the detection of enzymes, or as a catalyst for organic reactions. It could also be studied for its potential to be used as a drug delivery system or as a therapeutic agent. Additionally, it could be studied for its potential to be used as a diagnostic tool or as a biomarker. Finally, it could be studied for its potential to be used as a tool for environmental monitoring.
Synthesis Methods
Tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate can be synthesized in a few different ways, including a reaction between 3,5-dichlorophenyl isocyanate and tert-butyl alcohol in the presence of an acid catalyst. This reaction will yield tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate as a white solid. It can also be synthesized from 3,5-dichlorophenyl isocyanate and tert-butyl amine in the presence of a base catalyst. This reaction will yield a yellow-orange solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate involves the reaction of tert-butyl carbamate with 3,5-dichloroaniline to form tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carbamate, which is then hydrolyzed to form the final product.", "Starting Materials": ["tert-butyl carbamate", "3,5-dichloroaniline", "diisopropylcarbodiimide (DIC)", "N,N-dimethylformamide (DMF)", "triethylamine (TEA)", "methanol", "water", "hydrochloric acid (HCl)"], "Reaction": ["Step 1: Dissolve tert-butyl carbamate in DMF and add DIC and TEA. Stir for 10 minutes at room temperature.", "Step 2: Add 3,5-dichloroaniline to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Quench the reaction with methanol and water.", "Step 4: Acidify the reaction mixture with HCl to pH 2-3.", "Step 5: Extract the product with ethyl acetate and dry over magnesium sulfate.", "Step 6: Concentrate the product and purify by column chromatography to obtain tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate as a white solid."] } | |
CAS RN |
1286754-03-7 |
Product Name |
tert-butyl 2-(3,5-dichlorophenyl)piperazine-1-carboxylate |
Molecular Formula |
C15H20Cl2N2O2 |
Molecular Weight |
331.2 |
Purity |
85 |
Origin of Product |
United States |
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